Cas no 1178634-82-6 (3-Methyl-1-(pyridin-4-yl)butan-1-amine)

• Product Name: 3-Methyl-1-(pyridin-4-yl)butan-1-amine
• CAS No: 1178634-82-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD12153948
• CID: 1056625
• PubChem ID: 60817919
• Update Time: 2025-07-18

3-Methyl-1-(pyridin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(pyridin-4-yl)butan-1-amine
• 3-Methyl-1-(4-pyridinyl)-1-butanamine
• 3-Methyl-1-(4-pyridyl)-1-butylamine
• AC7589
• SY014558
• DB-061062
• MFCD12153948
• 1178634-82-6
• 3-methyl-1-pyridin-4-ylbutan-1-amine
• A893277
• CS-0365931
• AKOS010035930
• SB54418

• MDL： MFCD12153948
• Inchi： 1S/C10H16N2/c1-8(2)7-10(11)9-3-5-12-6-4-9/h3-6,8,10H,7,11H2,1-2H3
• InChI Key： WZKXOTOXKAZUIA-UHFFFAOYSA-N
• SMILES： NC(C1C=CN=CC=1)CC(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Methyl-1-(pyridin-4-yl)butan-1-amine

3-Methyl-1-(pyridin-4-yl)butan-1-amine (CAS No. 1178634-82-6): A Comprehensive Overview

3-Methyl-1-(pyridin-4-yl)butan-1-amine (CAS No. 1178634-82-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPAB, is characterized by its unique structural features, which include a pyridine ring and a substituted butylamine moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 3-Methyl-1-(pyridin-4-yl)butan-1-amine consists of a pyridine ring attached to a butylamine chain with a methyl group at the 3-position of the butylamine. The presence of the pyridine ring imparts aromaticity and electron-withdrawing properties, while the butylamine chain provides flexibility and potential for hydrogen bonding interactions. The methyl group adds steric bulk and can influence the compound's solubility and binding affinity to biological targets.

Recent studies have highlighted the potential of 3-Methyl-1-(pyridin-4-yl)butan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that MPAB can modulate the activity of certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for maintaining normal brain function. This modulation can potentially alleviate symptoms associated with conditions like depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 3-Methyl-1-(pyridin-4-yl)butan-1-amine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that MPAB can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that MPAB may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Methyl-1-(pyridin-4-yl)butan-1-amine have also been studied extensively. Research has shown that MPAB exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, allowing for once-daily dosing in clinical settings.

Toxicological studies have indicated that 3-Methyl-1-(pyridin-4-yl)butan-1-amine is generally well-tolerated at therapeutic doses. However, as with any new compound, further safety evaluations are necessary to ensure its long-term safety and efficacy. Preclinical studies have not reported any significant adverse effects at doses relevant to therapeutic use.

The synthetic route for 3-Methyl-1-(pyridin-4-yl)butan-1-amine involves several well-established chemical reactions. One common approach involves the reaction of 4-bromopyridine with 3-methylbutanamine in the presence of a suitable base, followed by purification through column chromatography or recrystallization. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 3-Methyl-1-(pyridin-4-yl)butan-1-amine (CAS No. 1178634-82-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases and disorders.